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Compound of Interest

Compound Name: Bis-Tos-PEG4

Cat. No.: B1364569 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and applications of Bis-Tos-PEG4, a homobifunctional crosslinker pivotal in the fields of

bioconjugation and drug development, particularly in the synthesis of Proteolysis Targeting

Chimeras (PROTACs).

Core Chemical Properties
Bis-Tos-PEG4, also known as Tetraethylene glycol di(p-toluenesulfonate), is a polyethylene

glycol (PEG) derivative containing two tosyl (Tos) functional groups at either end of a four-unit

ethylene glycol chain. These tosyl groups are excellent leaving groups, rendering the molecule

highly reactive towards nucleophiles such as amines, thiols, and hydroxyls, making it a

versatile linker for conjugating different molecules.[1] The hydrophilic PEG spacer enhances

the solubility and can improve the pharmacokinetic properties of the resulting conjugates.[1]

A summary of its key chemical and physical properties is presented in the table below.
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Property Value Reference(s)

IUPAC Name
1,11-Bis(tosyloxy)-3,6,9-

trioxaundecane
[2][3]

Synonyms

Bis-Tos-PEG4, Tetraethylene

glycol di(p-toluenesulfonate),

PROTAC Linker 16

[2][3][4]

CAS Number 37860-51-8 [2][3]

Molecular Formula C₂₂H₃₀O₉S₂ [2]

Molecular Weight 502.6 g/mol [2][5]

Appearance
Colorless to yellow/light orange

liquid or solid
[2][4]

Purity
≥95% to >99% (typically

determined by HPLC)
[1][2]

Solubility Soluble in DMSO

Storage Conditions

Powder: -20°C for up to 3

years; In solvent: -80°C for up

to 1 year

[5]

IUPAC Name and Chemical Structure
The formal IUPAC name for Bis-Tos-PEG4 is 1,11-Bis(tosyloxy)-3,6,9-trioxaundecane.[2][3]

Other common synonyms include Tetraethylene glycol di(p-toluenesulfonate) and PROTAC

Linker 16.[2][3][4]

The chemical structure of Bis-Tos-PEG4 consists of a central tetraethylene glycol (PEG4)

core, with both terminal hydroxyl groups functionalized with a p-toluenesulfonyl (tosyl) group.
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Caption: Chemical structure of Bis-Tos-PEG4.

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis, purification, and

characterization of Bis-Tos-PEG4 are not readily available in the public domain. However,

based on the synthesis of analogous ditosylated PEG compounds, a general methodology can

be proposed.

Proposed Synthesis of Bis-Tos-PEG4:

A common method for the synthesis of Bis-Tos-PEG4 involves the reaction of tetraethylene

glycol with p-toluenesulfonyl chloride (TsCl) in the presence of a base.

Materials: Tetraethylene glycol, p-toluenesulfonyl chloride, a suitable base (e.g., pyridine,

triethylamine, or sodium hydride), and an appropriate anhydrous solvent (e.g.,

dichloromethane (DCM), tetrahydrofuran (THF), or N,N-dimethylformamide (DMF)).

Procedure (General Overview):
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Tetraethylene glycol is dissolved in the anhydrous solvent and cooled in an ice bath.

The base is added to the solution.

p-Toluenesulfonyl chloride (at least 2 equivalents) is added portion-wise to the stirred

solution, maintaining the low temperature.

The reaction is allowed to warm to room temperature and stirred for several hours to

overnight.

Reaction progress is monitored by an appropriate technique such as Thin Layer

Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

Work-up and Purification:

Upon completion, the reaction mixture is typically quenched with water or a mild acidic

solution.

The product is extracted into an organic solvent.

The organic layer is washed with water and brine, dried over an anhydrous salt (e.g.,

Na₂SO₄ or MgSO₄), and the solvent is removed under reduced pressure.

The crude product is then purified, most commonly by flash column chromatography on

silica gel, to yield the pure Bis-Tos-PEG4.

Characterization:

The identity and purity of the synthesized Bis-Tos-PEG4 would be confirmed using standard

analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical

structure and the presence of the tosyl groups and the PEG backbone.

Mass Spectrometry (MS): To verify the molecular weight of the compound.

High-Performance Liquid Chromatography (HPLC): To determine the purity of the final

product.
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Applications in Drug Development
Bis-Tos-PEG4 is a valuable tool in drug development, primarily utilized as a homobifunctional

linker. Its key application is in the synthesis of PROteolysis TArgeting Chimeras (PROTACs).[3]

[5] PROTACs are heterobifunctional molecules that simultaneously bind to a target protein and

an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target

protein by the proteasome.

The Bis-Tos-PEG4 linker serves to connect the target protein-binding ligand to the E3 ligase-

binding ligand. The PEG component of the linker can enhance the aqueous solubility and cell

permeability of the resulting PROTAC molecule, which are critical parameters for its therapeutic

efficacy. The defined length of the PEG4 chain also provides a specific spatial separation

between the two ligands, which can be crucial for the efficient formation of the ternary complex

(target protein-PROTAC-E3 ligase).
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Caption: Logical workflow of Bis-Tos-PEG4 in PROTAC synthesis and action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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